molecular formula C11H12N2 B6588597 1-(2-methylquinolin-6-yl)methanamine CAS No. 1369207-07-7

1-(2-methylquinolin-6-yl)methanamine

Cat. No. B6588597
CAS RN: 1369207-07-7
M. Wt: 172.2
InChI Key:
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Mechanism of Action

The mechanism of action of “1-(2-methylquinolin-6-yl)methanamine” is not well-understood. It is likely that it interacts with biological systems in a manner similar to other quinoline derivatives .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-methylquinolin-6-yl)methanamine involves the reaction of 2-methylquinoline with formaldehyde followed by reduction with sodium borohydride.", "Starting Materials": [ "2-methylquinoline", "Formaldehyde", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-methylquinoline in methanol and add formaldehyde.", "Step 2: Add hydrochloric acid to the reaction mixture and heat under reflux for several hours.", "Step 3: Cool the reaction mixture and add sodium borohydride.", "Step 4: Stir the reaction mixture for several hours and then filter off the precipitated product.", "Step 5: Wash the product with methanol and dry under vacuum to obtain 1-(2-methylquinolin-6-yl)methanamine." ] }

CAS RN

1369207-07-7

Molecular Formula

C11H12N2

Molecular Weight

172.2

Purity

95

Origin of Product

United States

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